Cas no 291-15-6 (1,2,4,5-Tetroxane)
1,2,4,5-Tetroxane structure
Product Name:1,2,4,5-Tetroxane
1,2,4,5-Tetroxane Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Tetroxane
- 1,2,4,5-tetraoxane
- LogP
- 291-15-6
- DTXSID10467807
- CHEMBL2071269
-
- Inchi： 1S/C2H4O4/c1-3-5-2-6-4-1/h1-2H2
- InChI Key： UYVWNPAMKCDKRB-UHFFFAOYSA-N
- SMILES： O1COOCO1
Computed Properties
- Exact Mass: 92.01092
- Monoisotopic Mass: 92.01095860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 26.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.92
1,2,4,5-Tetroxane Related Literature
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1. Synthetic methods for unsymmetrically-substituted 1,2,4,5-tetroxanes and of 1,2,4,5,7-pentoxocanesHye-Sook Kim,Kaoru Tsuchiya,Yasuharu Shibata,Yusuke Wataya,Yoshihiro Ushigoe,Araki Masuyama,Masatomo Nojima,Kevin J. McCullough J. Chem. Soc. Perkin Trans. 1 1999 1867
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2. The synthesis, X-ray structural analysis, and anomeric effect in trans-3,6-dimethoxy-1,2,4,5-tetroxaneChin-Yun Chiang,William Butler,Robert L. Kuczkowski J. Chem. Soc. Chem. Commun. 1988 465
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3. The synthesis, X-ray structural analysis, and anomeric effect in trans-3,6-dimethoxy-1,2,4,5-tetroxaneChin-Yun Chiang,William Butler,Robert L. Kuczkowski J. Chem. Soc. Chem. Commun. 1988 465
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D. V. Kazakov,A. R. Timerbaev,F. E. Safarov,T. I. Nazirov,O. B. Kazakova,G. Y. Ishmuratov,A. O. Terent'ev,D. A. Borisov,A. G. Tolstikov,G. A. Tolstikov,W. Adam RSC Adv. 2012 2 107
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Francesc Marti,James Chadwick,Richard K. Amewu,Hollie Burrell-Saward,Abhishek Srivastava,Stephen A. Ward,Raman Sharma,Neil Berry,Paul M. O'Neill Med. Chem. Commun. 2011 2 661
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